![molecular formula C13H15FN2O B6644568 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile](/img/structure/B6644568.png)
2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile, also known as FMeCpBnN, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the benzonitrile family and has been found to have numerous biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile involves its ability to inhibit the dopamine transporter. This transporter is responsible for the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron. By inhibiting this transporter, this compound increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling.
Biochemical and Physiological Effects:
This compound has been found to have numerous biochemical and physiological effects. It has been found to increase dopamine signaling in the brain, leading to increased locomotor activity and reward-seeking behavior. It has also been found to have potential therapeutic applications in the treatment of Parkinson's disease and other dopamine-related disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile in lab experiments is its selectivity for the dopamine transporter. This makes it a valuable tool for studying the role of dopamine in the brain. However, one limitation of using this compound is that it is a relatively new compound and has not been extensively studied in vivo.
Future Directions
There are numerous future directions for the study of 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile. One potential direction is the development of new therapeutic applications for the treatment of Parkinson's disease and other dopamine-related disorders. Another direction is the study of the long-term effects of this compound on dopamine signaling in the brain. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile involves several steps. The first step involves the reaction of 2-fluoro-6-nitrobenzonitrile with 1-(2-hydroxyethyl)cyclopropane carboxylic acid. This reaction is catalyzed by triethylamine and takes place in dichloromethane. The resulting product is then reduced using palladium on carbon to yield this compound.
Scientific Research Applications
2-Fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile has been extensively studied for its potential use in scientific research. It has been found to have numerous applications in the fields of neuroscience, pharmacology, and medicinal chemistry. This compound has been found to be a potent and selective inhibitor of the dopamine transporter, making it a valuable tool for studying the role of dopamine in the brain. It has also been found to have potential therapeutic applications in the treatment of Parkinson's disease and other dopamine-related disorders.
Properties
IUPAC Name |
2-fluoro-6-[[1-(2-hydroxyethyl)cyclopropyl]methylamino]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O/c14-11-2-1-3-12(10(11)8-15)16-9-13(4-5-13)6-7-17/h1-3,16-17H,4-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIBCIQZAWSIMGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CCO)CNC2=C(C(=CC=C2)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.